YM 60828
YM 60828
Brand Name:
Vulcanchem
CAS No.:
179755-65-8
VCID:
VC21106282
InChI:
InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34)
SMILES:
CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Molecular Formula:
C27H31N5O5S
Molecular Weight:
537.6 g/mol
YM 60828
CAS No.: 179755-65-8
Cat. No.: VC21106282
Molecular Formula: C27H31N5O5S
Molecular Weight: 537.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 179755-65-8 |
|---|---|
| Molecular Formula | C27H31N5O5S |
| Molecular Weight | 537.6 g/mol |
| IUPAC Name | 2-[(7-carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid |
| Standard InChI | InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34) |
| Standard InChI Key | NPBKHEMDWREFJJ-UHFFFAOYSA-N |
| SMILES | CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O |
| Canonical SMILES | CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O |
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